Cas no 865249-31-6 (N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide)

• Product Name: N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide
• CAS No: 865249-31-6
• MF: C₁₅H₉ClFN₃O₂
• MW: 317.702265501022
• CID: 5957291
• PubChem ID: 4099450
• Update Time: 2025-10-28

N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide
• N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)-3-fluorobenzamide
• Benzamide, N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-3-fluoro-
• AKOS024607642
• F1374-0012
• 865249-31-6
• N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-3-fluorobenzamide

• Inchi： 1S/C15H9ClFN3O2/c16-12-7-2-1-6-11(12)14-19-20-15(22-14)18-13(21)9-4-3-5-10(17)8-9/h1-8H,(H,18,20,21)
• InChI Key： VPWBJAYDTLPKJI-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2Cl)O1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 317.037
• Monoisotopic Mass: 317.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• pka: 9.97±0.70(Predicted)

Additional information on N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide

Introduction to N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide (CAS No. 865249-31-6)

N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide (CAS No. 865249-31-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of oxadiazole derivatives, which are known for their broad spectrum of biological activities. The presence of both chloro and fluoro substituents in its molecular structure enhances its potential as a pharmacophore, making it a valuable candidate for further research and development in drug discovery.

The molecular structure of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide consists of a benzamide moiety linked to a 1,3,4-oxadiazole ring, which is further substituted with a 2-chlorophenyl group at the 5-position and a 3-fluorobenzamide group at the 3-position. This arrangement not only contributes to the compound's stability but also influences its interactions with biological targets. The oxadiazole ring is a heterocyclic compound that often serves as a key structural element in various bioactive molecules due to its ability to engage in multiple non-covalent interactions with biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of oxadiazole derivatives. The combination of electron-withdrawing groups such as chloro and fluoro atoms in N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide not only enhances its metabolic stability but also modulates its binding affinity to biological targets. This has led to its exploration as a potential lead compound in the development of drugs targeting various diseases.

One of the most compelling aspects of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide is its potential application in oncology research. Oxadiazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The specific substitution pattern in this compound may confer selective binding to certain kinases, thereby minimizing off-target effects and improving therapeutic efficacy. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory activity against several kinases, making them attractive candidates for further investigation.

The synthesis of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include the formation of the oxadiazole ring through cyclocondensation reactions and subsequent functionalization with chloro and fluoro substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the benzamide moieties at the appropriate positions. These synthetic strategies highlight the importance of cutting-edge methodologies in pharmaceutical chemistry for developing complex molecules like this one.

The pharmacological profile of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide has been extensively studied in vitro using various bioassays. These studies have revealed its potential as an anti-inflammatory agent by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, it has shown promise as an antioxidant by scavenging reactive oxygen species (ROS) and protecting cells from oxidative damage. These properties make it an attractive candidate for treating chronic inflammatory diseases and neurodegenerative disorders where oxidative stress plays a significant role.

In vivo studies have further validated the therapeutic potential of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide. Animal models of inflammation and oxidative stress have demonstrated that this compound can significantly reduce inflammation markers and protect against tissue damage. These findings suggest that it may have clinical applications in conditions such as rheumatoid arthritis and Alzheimer's disease. However, further studies are needed to fully understand its mechanism of action and long-term safety profile.

The development of novel drug candidates like N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3-fluorobenzamide relies heavily on advancements in computational chemistry and molecular modeling techniques. These tools allow researchers to predict the binding modes of compounds to biological targets with high accuracy, thereby facilitating the design of more effective drugs. By integrating experimental data with computational predictions, scientists can optimize the structure-function relationships of these compounds, leading to more efficient drug discovery processes.

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